Cas no 2058287-86-6 (4-bromo-1-trityl-1H-imidazole-2,5-d2)

4-bromo-1-trityl-1H-imidazole-2,5-d2 structure
2058287-86-6 structure
Product Name:4-bromo-1-trityl-1H-imidazole-2,5-d2
CAS No:2058287-86-6
MF:C22H17BrN2
MW:391.300107717514
CID:6825852
PubChem ID:172402901
Update Time:2025-03-04

4-bromo-1-trityl-1H-imidazole-2,5-d2 Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-trityl-1H-imidazole-2,5-d2
    • 2058287-86-6
    • CS-24007
    • Inchi: 1S/C22H17BrN2/c23-21-16-25(17-24-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H/i16D,17D
    • InChI Key: BSQFJBYJUQJNMZ-OSLBFGEZSA-N
    • SMILES: BrC1=C([2H])N(C([2H])=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 390.07006Da
  • Monoisotopic Mass: 390.07006Da
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 17.8Ų
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